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Compound of Interest

Compound Name: 4-(4-Methoxyphenoxy)piperidine

Cat. No.: B061072

CAS Number: 333954-89-5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(4-Methoxyphenoxy)piperidine
hydrochloride, a versatile building block in medicinal chemistry. This document consolidates
key chemical and physical properties, outlines detailed synthetic and experimental protocols,
and explores its biological significance, with a focus on its potential applications in
neuroscience and drug discovery.

Chemical and Physical Properties

4-(4-Methoxyphenoxy)piperidine hydrochloride is a white to off-white solid. Its fundamental
properties are summarized in the table below, compiled from various chemical supplier
databases.[1][2]
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Property Value Reference
CAS Number 333954-89-5 [11[2]
Molecular Formula C12H17NO2 - HCI [1]
Molecular Weight 243.73 g/mol [11[2]
Appearance White to off-white solid

Purity >95% [2]
Solubility Soluble in water and ethanol

Storage Conditions 2-8°C, Sealed in dry conditions  [2]
Topological Polar Surface Area

(TPSA) 30.49 A2 [2]
logP 2.2478 [2]
Hydrogen Bond Donors 1 [2]
Hydrogen Bond Acceptors 3 [2]
Rotatable Bonds 3 [2]

Synthesis and Characterization

While a specific, detailed synthesis protocol for 4-(4-Methoxyphenoxy)piperidine
hydrochloride is not readily available in published literature, a plausible and commonly
employed synthetic route involves a two-step process: a Williamson ether synthesis followed by
the deprotection of the piperidine nitrogen and subsequent salt formation.

Proposed Synthetic Pathway

The synthesis initiates with the protection of the piperidine nitrogen, typically with a tert-
butoxycarbonyl (Boc) group. The protected 4-hydroxypiperidine then undergoes a Williamson
ether synthesis with 4-methoxyphenol. The final steps involve the removal of the Boc protecting
group under acidic conditions, which concurrently forms the hydrochloride salt.
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Step 1: Williamson Ether Synthesis
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Step 2: Deprotection and Salt Formation

4-(4-Methoxyphenoxy)piperidine hydrochloride
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Prepare Reagents:
- Test Compound Dilutions
- Membrane Preparation
- Radioligand Solution

Incubate:
Test Compound + Radioligand + Membranes

Rapid Filtration
(Separates bound from free radioligand)

(Wash Filters)

Scintillation Counting

(Measures radioactivity)

Data Analysis:
- Calculate Specific Binding
- Determine ICso
- Calculate Ki
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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